Cas no 2091563-35-6 ((6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino3,4-b1,4oxazine)

• Product Name: (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino3,4-b1,4oxazine
• CAS No: 2091563-35-6
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 5193583
• Update Time: 2025-10-29

(6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino3,4-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyridazino[3,4-b][1,4]oxazine, 3-chloro-6,7-dihydro-6-methyl-, (6S)-
• (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino3,4-b1,4oxazine

• Inchi： 1S/C7H8ClN3O/c1-4-3-12-7-5(9-4)2-6(8)10-11-7/h2,4,9H,3H2,1H3/t4-/m0/s1
• InChI Key： ZZVMXYXXEAXEOV-BYPYZUCNSA-N
• SMILES： O1C[C@H](C)NC2=CC(Cl)=NN=C12

Additional information on (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino3,4-b1,4oxazine

Comprehensive Overview of (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino[3,4-b][1,4]oxazine (CAS No. 2091563-35-6)

The compound (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino[3,4-b][1,4]oxazine (CAS No. 2091563-35-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core fused with an oxazine ring, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) targeting.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases and metabolic disorders. The (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino[3,4-b][1,4]oxazine scaffold has shown promise in early-stage studies due to its ability to interact with G-protein-coupled receptors (GPCRs), a key focus area in modern pharmacology. Its chiral center at the 6-position further enhances its selectivity, a critical factor in reducing off-target effects.

The synthesis of CAS No. 2091563-35-6 involves multi-step organic reactions, including cyclization and asymmetric catalysis, to achieve high enantiomeric purity. This aligns with the pharmaceutical industry's emphasis on stereoselective synthesis, as highlighted by recent publications in journals like Organic Letters and Journal of Medicinal Chemistry. Analytical characterization techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its structural integrity.

Beyond therapeutics, this compound has garnered attention in agrochemical innovation. Its chloro-substituted pyridazine moiety exhibits herbicidal and fungicidal properties, making it a candidate for sustainable crop protection solutions. With the global push toward green chemistry, researchers are investigating its environmental degradation profile to ensure compliance with regulatory standards like REACH and EPA guidelines.

From a commercial perspective, (6S)-3-chloro-6-methyl-5H,6H,7H-pyridazino[3,4-b][1,4]oxazine is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing trends reflect its niche status, with costs influenced by scale-up challenges and patent landscapes. Its inclusion in high-throughput screening (HTS) libraries underscores its potential as a lead compound for future drug development.

In summary, CAS No. 2091563-35-6 represents a versatile chemical entity at the intersection of medicinal chemistry and agrochemical science. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet needs in precision medicine and sustainable agriculture. Ongoing research will likely uncover additional applications, solidifying its role in next-generation scientific breakthroughs.